4-[3-(5-Chlorothiophen-2-yl)-6-oxo-1,4,5,6-tetrahydropyridazin-1-yl]benzoic acid

• IUPAC Name: 4-[3-(5-chlorothiophen-2-yl)-6-oxo-4,5-dihydropyridazin-1-yl]benzoic acid
• InChI: InChI=1S/C15H11ClN2O3S/c16-13-7-6-12(22-13)11-5-8-14(19)18(17-11)10-3-1-9(2-4-10)15(20)21/h1-4,6-7H,5,8H2,(H,20,21)
• InChI Key: OQSQGNVRRVBWFN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(N=C1C2=CC=C(S2)Cl)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C15H11ClN2O3S
• Molecular Weight: 334.8 g/mol

Description

This compound is a small molecule that has been studied for its potential use in inhibiting the polymerase cofactor activity of the Filovirus VP35 protein. It is part of the research efforts to develop antivirals against the Ebola virus.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. It includes a chlorothiophene group, a tetrahydropyridazine ring, and a benzoic acid moiety. The exact structure can be determined using techniques like X-ray diffraction.

Mechanism of Action

The compound acts by binding to a region of the VP35 IID, a protein that plays important roles in viral pathogenesis, including viral mRNA synthesis and replication of the negative-sense RNA viral genome. This binding inhibits the polymerase cofactor activity of the Filovirus VP35 protein.